Cas no 1251609-57-0 (4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one)
4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dihydrobenzoxazinone scaffold. Its structural complexity offers potential as a key intermediate in medicinal chemistry, particularly for the development of bioactive molecules. The presence of the oxadiazole moiety enhances metabolic stability and binding affinity, while the ethylphenyl substitution may influence lipophilicity and target selectivity. This compound is of interest for applications in drug discovery, where its unique framework could serve as a building block for CNS-active or anti-inflammatory agents. Its synthesis and derivatization potential make it valuable for exploratory research in pharmaceutical development.
1251609-57-0 structure
Product Name:4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
CAS No:1251609-57-0
MF:C19H17N3O3
MW:335.356584310532
CID:6321940
PubChem ID:49669197
Update Time:2025-05-27
4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 1251609-57-0
- F3407-4043
- 4-((3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
- 4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one
- 4-[[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
- AKOS021805110
-
- Inchi: 1S/C19H17N3O3/c1-2-13-7-9-14(10-8-13)19-20-17(25-21-19)11-22-15-5-3-4-6-16(15)24-12-18(22)23/h3-10H,2,11-12H2,1H3
- InChI Key: VLYUDVLTLZHYOK-UHFFFAOYSA-N
- SMILES: O1CC(N(CC2=NC(C3C=CC(=CC=3)CC)=NO2)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 335.12699141g/mol
- Monoisotopic Mass: 335.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 68.5Ų
4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-4043-2μmol |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-5μmol |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-1mg |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-2mg |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-3mg |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-4mg |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-4043-5mg |
4-{[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one |
1251609-57-0 | 5mg |
$69.0 | 2023-09-10 |
4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
1251609-57-0 (4-{3-(4-ethylphenyl)-1,2,4-oxadiazol-5-ylmethyl}-3,4-dihydro-2H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent